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Introduction

Disperse Red 5 (C.I. 11215) is a benchmark monoazo disperse dye widely utilized for coloring
polyester (PET), acetate, and nylon fibers. Characterized by its "bluish-red" (Rubine) shade, it
represents a critical balance between cost-effective synthesis and robust fastness properties.
For researchers in material science and dye chemistry, understanding the Structure-Activity
Relationship (SAR) of Disperse Red 5 (DR5) and its analogues is essential for optimizing dye
uptake, minimizing thermomigration, and tuning colorimetric properties.

This guide provides an in-depth structural analysis of DR5 alongside its primary analogues,
Disperse Red 13 and Disperse Red 1. It dissects the impact of specific functional group
substitutions—specifically the chlorine atom on the diazo component and alkyl/aryl
substitutions on the coupling component—on solvatochromism and dyeing kinetics.

Structural Analysis & Analogues

The core chromophore of this class is the azobenzene system. Modifications to the donor-

acceptor strength via substituents (

) dictate the molar extinction coefficient (

) and the wavelength of maximum absorption (

).
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2.1 Comparative Structures

o Disperse Red 5 (Target): Features a 2-chloro-4-nitroaniline diazo component and an N,N-
bis(2-hydroxyethyl)-3-methylaniline coupling component.[1] The ring methyl group provides
steric bulk, influencing solubility and substantivity.

o Disperse Red 13 (Analogue 1): Shares the same diazo component but lacks the ring methyl
on the coupler. This subtle change alters the hydrophobicity and crystal packing.

» Disperse Red 1 (Analogue 2): Lacks the chlorine atom on the diazo ring. This removal
reduces the electron-withdrawing power, resulting in a hypsochromic shift (orange-red) and
generally lower lightfastness.
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Figure 1: Structural genealogy of Disperse Red 5 and its analogues, highlighting the functional
group modifications that drive colorimetric shifts.

Synthesis Methodology

The synthesis of Disperse Red 5 requires precise control over the diazotization of a weakly
basic amine. The presence of the electron-withdrawing nitro and chlorine groups on the amine
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significantly reduces its basicity, necessitating the use of nitrosyl sulfuric acid rather than
agueous sodium nitrite.

Protocol: Synthesis of Disperse Red 5

Reagents: 2-Chloro-4-nitroaniline (0.1 mol), Nitrosyl sulfuric acid (40%), N,N-bis(2-
hydroxyethyl)-3-methylaniline (0.1 mol), Sulfamic acid, Sodium acetate.

¢ Diazotization (0-5°C):

[¢]

Charge 40% nitrosyl sulfuric acid into a reactor and cool to 0-5°C.

[¢]

Slowly add 2-chloro-4-nitroaniline powder over 30 minutes. Critical: Maintain temperature
<5°C to prevent decomposition of the diazonium salt.

Stir for 2—3 hours until a clear diazonium solution is obtained.

[¢]

o

Destroy excess nitrous acid with a small amount of sulfamic acid or urea.

e Coupling (pH 4-5):
o Dissolve N,N-bis(2-hydroxyethyl)-3-methylaniline in dilute sulfuric acid/ice water mixture.
o Slowly drip the diazonium solution into the coupler solution.

o Simultaneously add sodium acetate solution to maintain pH at 4.0-5.0. Why: Coupling
efficiency drops if pH is too low (protonation of coupler) or too high (diazonium
decomposition).

o Stir for 4 hours, allowing temperature to rise to ambient.
* Isolation:
o Heat the suspension to 60°C to aggregate the dye particles (improves filtration).

o Filter, wash with water until neutral, and dry.

Dyeing Performance & Properties
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The following data compares the physicochemical and fastness properties of the three
analogues on Polyester (PET) fabric dyed at 130°C (HT method).

4.1 Comparative Data Table

Property Disperse Red 1 Disperse Red 13 Disperse Red 5
Chromophore Monoazo Monoazo Monoazo
(nm) 488 (Scarlet) 503 (Red) ~518 (Bluish-Red)

Molar Extinction (

~32,000 ~35,000 ~38,000
)
Light Fastness (ISO) 3-4 4-5 4-5
Sublimation Fastness Low (Poor) Medium Good
Thermomigration Risk  High Medium Medium-Low
Key Structural Feature  No CI, No Me Cl present, No Me Cl present, Ring Me

Note:

values are solvent-dependent (typically measured in DMF or Acetone). Fastness ratings are
based on ISO 105 standards (1=Poor, 5=Excellent).

4.2 Thermomigration & Fastness
Thermomigration is a critical failure mode where dye molecules migrate from the fiber interior to

the surface during post-dyeing heat treatments (e.g., heat setting, finishing).[2]

e Mechanism: The bulky hydroxyethyl groups and the ring methyl in Disperse Red 5 increase
the molecular volume and interaction with the PET polymer chain, reducing the diffusion
coefficient at lower temperatures compared to Disperse Red 1.

o Result: DR5 exhibits superior wet fastness after heat setting compared to DR1, which
migrates easily to the surface and washes off, staining adjacent fabrics.

Dyeing Mechanism: The Solid Solution Model
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Disperse dyeing follows the "Solid Solution" mechanism. The dye must dissolve in the aqueous
bath (monomolecularly), adsorb onto the fiber surface, and diffuse into the amorphous regions
of the polymer.

Solid Dye Dispersion
(Micelles)

Heat + Dispersant

Monomolecular Solubilization
(Rate Limiting Step 1)

Surface Adsorption
(Nernst Isotherm)

Temp > Tg (130°C)

Diffusion into Fiber
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Cooling
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(Solid Solution)
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Figure 2: Kinetic pathway of disperse dyeing on polyester. The solubility of the analogue
dictates the rate of the first step.

Experimental Protocol: High-Temperature (HT) Dyeing

To validate the comparative properties, the following self-validating protocol is recommended.

Objective: Compare exhaustion curves and fastness of DR5 vs. DR13. Substrate: 100%
Polyester Taffeta (prescoured).
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o Dye Bath Prep:

(¢]

Dye Concentration: 2% o.w.f (on weight of fabric).[3]

[¢]

Dispersing Agent: 1 g/L (Naphthalene sulfonate condensate).

[¢]

pH: Adjusted to 4.5 with Acetic Acid/Sodium Acetate buffer.

[e]

Liquor Ratio: 1:20.

e Dyeing Cycle:

Start at 60°C.

[¢]

[¢]

Raise temp at 2°C/min to 130°C.

[e]

Hold: 45 minutes at 130°C.

Cool at 2°C/min to 80°C.

o

e Reduction Clearing (Critical Step):
o To remove surface dye (unfixed) and ensure accurate fastness testing.[4]
o Treat with 2 g/L Sodium Hydrosulfite (Hydro) + 2 g/L NaOH (solid) at 70°C for 20 mins.
o Rinse warm, then cold.
e Analysis:
o Measure K/S values using a Spectrophotometer (D65/10°).

o Perform ISO 105-C06 (Wash Fastness) and ISO 105-B02 (Light Fastness).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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